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Compound of Interest

Compound Name: Clomeprop

CAS No.: 84496-56-0

Cat. No.: B166949

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This document provides a detailed protocol for the preparation of Clomeprop stock solutions

for use in research and development settings. Clomeprop is a herbicide with very low water

solubility, necessitating the use of organic solvents for the preparation of concentrated stock

solutions. This protocol outlines the necessary materials, safety precautions, and step-by-step

procedures for dissolving Clomeprop in suitable organic solvents. Additionally, it includes a

summary of the chemical properties of Clomeprop and a workflow diagram for the preparation

process.

Introduction
Clomeprop is an active ingredient used in herbicides.[1] Its chemical name is (RS)-2-(2,4-

dichloro-3-methylphenoxy)-N-phenylpropanamide.[1] Due to its hydrophobic nature and very

low solubility in water (31.68 µg/L), the preparation of stock solutions for experimental use

requires careful selection of an appropriate organic solvent.[1] This protocol details the use of
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Acetone, Acetonitrile, and Dimethyl Sulfoxide (DMSO) as suitable solvents for preparing

Clomeprop stock solutions.

Chemical and Physical Properties of Clomeprop
A thorough understanding of the physicochemical properties of Clomeprop is essential for its

proper handling and use in experimental settings.

Property Value Reference

Molecular Formula C₁₆H₁₅Cl₂NO₂ [1]

Molecular Weight 324.2 g/mol [1][2]

Melting Point 146-150 °C [1][2]

Water Solubility
31.68 µg/L (temperature not

stated)
[1][2]

Appearance Solid

Storage Temperature 0-6 °C [1][2]

Recommended Solvents
Based on available data and general laboratory practices for similar compounds, the following

solvents are recommended for the preparation of Clomeprop stock solutions.
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Solvent Properties Notes

Acetone

Commercially available as a

solvent for Clomeprop certified

reference material (1000

µg/mL).[3]

A good first choice due to its

proven use.

Acetonitrile
Used in analytical methods to

dissolve Clomeprop residues.

Often used in combination with

water for analytical standards.

Dimethyl Sulfoxide (DMSO)

A strong polar aprotic solvent

known to dissolve a wide

range of organic compounds.

[4] For the similar compound

Mecoprop, solubility is ≥ 100

mg/mL.[5]

May be suitable for preparing

high-concentration stock

solutions.

Safety Precautions
Before handling Clomeprop, it is crucial to read and understand the Material Safety Data

Sheet (MSDS).

Personal Protective Equipment (PPE): Always wear appropriate PPE, including a laboratory

coat, safety glasses with side shields, and chemical-resistant gloves.

Engineering Controls: Work in a well-ventilated area, preferably in a chemical fume hood, to

avoid inhalation of dust or vapors.

Handling: Avoid direct contact with the skin, eyes, and clothing. Do not ingest or inhale.

Disposal: Dispose of Clomeprop and its solutions in accordance with local, state, and

federal regulations.

Experimental Protocol: Preparation of Clomeprop
Stock Solution
This protocol provides a step-by-step guide for preparing a 10 mM Clomeprop stock solution.

The concentration can be adjusted as needed, but it is recommended to start with a lower
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concentration to ensure complete dissolution.

Materials:

Clomeprop (solid)

Anhydrous Acetone, Acetonitrile, or DMSO

Volumetric flask (e.g., 10 mL)

Analytical balance

Spatula

Magnetic stirrer and stir bar (optional)

Sonicator (optional)

Glass vials for storage

Procedure:

Calculate the required mass of Clomeprop:

To prepare 10 mL of a 10 mM stock solution, the required mass is calculated as follows:

Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (g) = 0.010 mol/L x 0.010 L x 324.2 g/mol = 0.03242 g = 32.42 mg

Weigh the Clomeprop:

Using an analytical balance, carefully weigh out 32.42 mg of solid Clomeprop onto

weighing paper.

Dissolve the Clomeprop:

Transfer the weighed Clomeprop into a 10 mL volumetric flask.
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Add a small amount of the chosen solvent (Acetone, Acetonitrile, or DMSO) to the flask,

approximately 2-3 mL.

Gently swirl the flask to begin dissolving the solid.

To aid dissolution (if necessary):

Place the flask on a magnetic stirrer with a small stir bar.

Alternatively, place the flask in a sonicator bath for short intervals (e.g., 5-10 minutes).

Gentle warming in a water bath may be used, but care should be taken to avoid solvent

evaporation and degradation of the compound. For a similar compound, Mecoprop,

heating can be used to aid dissolution.[5]

Bring to Final Volume:

Once the Clomeprop is completely dissolved, carefully add the solvent to the volumetric

flask until the bottom of the meniscus reaches the calibration mark.

Mix and Store:

Cap the flask and invert it several times to ensure the solution is homogeneous.

Transfer the stock solution to a clearly labeled, airtight glass vial.

Store the stock solution at 0-6 °C, protected from light.[1][2]

Visualization of the Experimental Workflow

Preparation Dissolution Finalization & Storage

Start Calculate Mass of Clomeprop Weigh Clomeprop Transfer to Volumetric Flask Add Small Amount of Solvent Dissolve (Swirl/Stir/Sonicate) Fill to Final Volume Mix Thoroughly Store in Labeled Vial at 0-6°C End

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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